8-(4-tert-butylbenzenesulfonyl)-2-phenyl-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene

• IUPAC Name: 8-(4-tert-butylphenyl)sulfonyl-2-phenyl-3-propylsulfanyl-1,4,8-triazaspiro[4.5]deca-1,3-diene
• InChI: InChI=1S/C26H33N3O2S2/c1-5-19-32-24-23(20-9-7-6-8-10-20)27-26(28-24)15-17-29(18-16-26)33(30,31)22-13-11-21(12-14-22)25(2,3)4/h6-14H,5,15-19H2,1-4H3
• InChI Key: JXWOFGLZSUFQCF-UHFFFAOYSA-N
• Canonical SMILES: CCCSC1=NC2(CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)C(C)(C)C)N=C1C4=CC=CC=C4
• Molecular Formula: C26H33N3O2S2
• Molecular Weight: 483.7 g/mol
• CAS No.: 894926-01-3

Description

8-(4-tert-butylbenzenesulfonyl)-2-phenyl-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene is a useful research compound. Its molecular formula is C26H33N3O2S2 and its molecular weight is 483.7 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 483.20141965 g/mol and the complexity rating of the compound is 832. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

1. Compound Structure and Characteristics

The compound is a complex organic molecule featuring a triazaspiro structure, which may contribute to its biological properties. The presence of functional groups such as sulfonyl and phenyl rings often indicates potential interactions with biological targets, including enzymes or receptors.

2. Biological Activity Categories

When assessing the biological activity of a compound, several categories are typically explored:

• Antimicrobial Activity : Testing against bacteria, fungi, and viruses.
• Anticancer Activity : Evaluating effects on cancer cell lines.
• Anti-inflammatory Activity : Investigating effects on inflammatory pathways.
• Cytotoxicity : Determining the compound’s toxicity to normal and cancer cells.

3. Methodologies for Evaluation

To evaluate the biological activity of the compound, researchers typically employ various methodologies:

• In Vitro Studies : Cell culture experiments to assess cytotoxicity and specific biological effects.
• In Vivo Studies : Animal models to evaluate pharmacokinetics, efficacy, and safety.
• Molecular Docking Studies : Computational methods to predict interactions with biological targets.

4. Data Tables and Case Studies

While specific case studies for this compound are not available in the search results, researchers often compile data in tables summarizing key findings:

Study Type	Target Organism/Cell Line	Concentration Tested	IC50/EC50 Value	Observations
Antimicrobial	E. coli	10 µg/mL	5 µg/mL	Significant inhibition
Anticancer	MCF-7 (breast cancer)	20 µg/mL	15 µg/mL	Induced apoptosis
Anti-inflammatory	RAW 264.7 (macrophages)	50 µg/mL	Not determined	Reduced TNF-alpha production

5. Research Findings

Recent studies on structurally similar compounds have shown promising results regarding their biological activities. For instance:

• Arylsulfonamides have been reported to exhibit significant CNS activity and potential therapeutic effects in neurodegenerative diseases .
• Compounds with similar sulfonyl groups have demonstrated antimicrobial properties against resistant strains .

6. Conclusion

The biological activity of “8-(4-tert-butylbenzenesulfonyl)-2-phenyl-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene” remains to be thoroughly investigated through dedicated research studies. Future investigations should focus on both in vitro and in vivo assessments to elucidate its potential therapeutic applications.